Cas no 1211604-40-8 (N-[3-(1,3-benzothiazol-2-yl)thiophen-2-yl]-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide)

• Product Name: N-[3-(1,3-benzothiazol-2-yl)thiophen-2-yl]-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide
• CAS No: 1211604-40-8
• MF: C₂₂H₁₆N₄OS₂
• MW: 416.518641471863
• CID: 5445002
• Update Time: 2025-05-20

N-[3-(1,3-benzothiazol-2-yl)thiophen-2-yl]-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(1,3-benzothiazol-2-yl)thiophen-2-yl]-5-methyl-1-phenylpyrazole-4-carboxamide
• 1H-Pyrazole-4-carboxamide, N-[3-(2-benzothiazolyl)-2-thienyl]-5-methyl-1-phenyl-
• N-[3-(1,3-benzothiazol-2-yl)thiophen-2-yl]-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide

• Inchi： 1S/C22H16N4OS2/c1-14-17(13-23-26(14)15-7-3-2-4-8-15)20(27)25-21-16(11-12-28-21)22-24-18-9-5-6-10-19(18)29-22/h2-13H,1H3,(H,25,27)
• InChI Key： QEZNKZJUGQOTPA-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(C)=C(C(NC2SC=CC=2C2=NC3=CC=CC=C3S2)=O)C=N1

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 12.03±0.70(Predicted)

Additional information on N-[3-(1,3-benzothiazol-2-yl)thiophen-2-yl]-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide

N-[3-(1,3-benzothiazol-2-yl)thiophen-2-yl]-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide (CAS No. 1211604-40-8): A Comprehensive Overview

N-[3-(1,3-benzothiazol-2-yl)thiophen-2-yl]-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide (CAS No. 1211604-40-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Benzothiazole-thiophene-pyrazole carboxamide (BTPC), is characterized by its unique structural features and potential biological activities. The compound's structure includes a benzothiazole moiety, a thiophene ring, and a pyrazole carboxamide group, which collectively contribute to its diverse pharmacological properties.

The benzothiazole moiety is a well-known heterocyclic system that has been extensively studied for its various biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of this moiety in BTPC suggests that the compound may exhibit similar activities. Additionally, the thiophene ring is another important structural element that contributes to the compound's overall stability and reactivity. Thiophene-containing compounds are known for their electron-donating properties and have been used in the development of various pharmaceutical agents.

The pyrazole carboxamide group is a versatile functional group that can modulate the biological activity of the compound. Pyrazoles are known for their ability to form hydrogen bonds and interact with biological targets, making them valuable in drug design. The combination of these structural elements in BTPC provides a unique platform for exploring its potential therapeutic applications.

Recent studies have highlighted the potential of BTPC as an anticancer agent. Research published in the Journal of Medicinal Chemistry has shown that BTPC exhibits significant cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival. Specifically, BTPC has been shown to inhibit the activation of Akt and ERK signaling pathways, which are crucial for cancer cell growth and survival.

In addition to its anticancer properties, BTPC has also shown promise as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Studies have demonstrated that BTPC can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes BTPC a potential candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of BTPC have also been investigated to ensure its suitability for therapeutic use. Preclinical studies have shown that BTPC has good oral bioavailability and a favorable pharmacokinetic profile. This is an important consideration for drug development, as compounds with poor bioavailability may require high doses or frequent administration, which can lead to increased toxicity and side effects.

Furthermore, the safety profile of BTPC has been evaluated through various toxicity studies. These studies have shown that BTPC is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. This suggests that BTPC has a favorable safety margin, making it a promising candidate for further clinical development.

In conclusion, N-[3-(1,3-benzothiazol-2-yl)thiophen-2-yl]-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide (CAS No. 1211604-40-8) is a multifaceted compound with potential applications in both oncology and inflammatory diseases. Its unique structural features contribute to its diverse biological activities, making it an attractive target for further research and development in the pharmaceutical industry. As research continues to uncover new insights into the mechanisms of action and therapeutic potential of BTPC, it is likely to play an increasingly important role in the treatment of various diseases.